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Compound of Interest

Compound Name: GSK5750

Cat. No.: B13438811

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK5750 is a potent and specific inhibitor of the ribonuclease H (RNase H) activity of HIV-1
reverse transcriptase, with an IC50 of 0.33 pM.[1] It binds to the RNase H active site through a
metal ion chelation mechanism.[1] The compound is utilized in research settings for studying
HIV-1 replication and as a potential therapeutic agent. Accurate preparation of a stable stock
solution is crucial for obtaining reproducible and reliable experimental results. These
application notes provide detailed protocols for the preparation, storage, and handling of
GSK5750 stock solutions.

Data Presentation

A summary of the physicochemical and solubility data for GSK5750 is presented in the table
below for easy reference.
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Property Value Source

4-[(Benzo[b]thien-2-
ylmethyl)amino]-1-hydroxy-

Chemical Name _ o [2]
pyrido[2,3-d]pyrimidin-2(1H)-
one

CAS Number 1312345-89-3 [2][3]

Molecular Formula C16H12N402S

Molecular Weight 324.35 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Purity >98%

-20°C for long term (months to
Storage (Solid) years) or 0-4°C for short term

(days to weeks)

-80°C for up to 6 months;

Storage (in Solvent)
-20°C for up to 1 month

Experimental Protocols
Materials

GSK5750 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or cryogenic vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Protocol for Preparing a 10 mM GSK5750 Stock Solution
in DMSO

e Pre-weighing Preparation: Before opening, bring the vial of GSK5750 powder to room

temperature to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of GSK5750 powder using a calibrated
analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 3.24 mg of GSK5750.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 324.35 g/mol = 0.00324 g = 3.24 mg

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the GSK5750
powder. For 3.24 mg of GSK5750, add 1 mL of DMSO to achieve a 10 mM concentration.

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if
necessary. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
cryogenic vials or microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at
-80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1
month).

Visualizations
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GSK5750 Stock Solution Preparation Workflow

Start: Equilibrate GSK5750 Powder to Room Temperature

Weigh 3.24 mg of GSK5750 Powder

'

Add 1 mL of Sterile DMSO

'

Vortex thoroughly to dissolve

A

Not Dissolved

Visually inspect for complete dissolution

Dissolved

Aliquot into single-use vials

'

Store at -80°C (long-term) or -20°C (short-term)

End: 10 mM Stock Solution Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM GSK5750 stock solution.
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GSK5750 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for GSK5750 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13438811#gsk5750-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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